Cas no 1807201-72-4 (Methyl 4-chloro-3-cyano-2-mercaptobenzoate)

• Product Name: Methyl 4-chloro-3-cyano-2-mercaptobenzoate
• CAS No: 1807201-72-4
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4953920
• Update Time: 2025-05-27

Methyl 4-chloro-3-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-cyano-2-mercaptobenzoate

• Inchi： 1S/C9H6ClNO2S/c1-13-9(12)5-2-3-7(10)6(4-11)8(5)14/h2-3,14H,1H3
• InChI Key： UBLAROACTTVEIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-chloro-3-cyano-2-mercaptobenzoate

Recent Advances in the Study of Methyl 4-chloro-3-cyano-2-mercaptobenzoate (CAS: 1807201-72-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 4-chloro-3-cyano-2-mercaptobenzoate (CAS: 1807201-72-4) is a chemically synthesized compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features—including a chloro, cyano, and mercapto functional group—serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the development of enzyme inhibitors and anticancer agents.

One of the most notable advancements in the research of Methyl 4-chloro-3-cyano-2-mercaptobenzoate is its role in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for cysteine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study highlighted the compound's ability to form stable covalent bonds with the active-site thiol groups of these enzymes, thereby modulating their activity.

In addition to its applications in enzyme inhibition, Methyl 4-chloro-3-cyano-2-mercaptobenzoate has also been investigated for its anticancer properties. A recent preclinical study (2024) reported in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit promising cytotoxic effects against a panel of cancer cell lines, including breast and lung cancer. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting its potential as a scaffold for developing next-generation chemotherapeutic agents.

Another area of interest is the compound's utility in chemical biology, where it has been employed as a probe to study protein-ligand interactions. A 2023 paper in ACS Chemical Biology detailed the use of Methyl 4-chloro-3-cyano-2-mercaptobenzoate-based probes to map the binding sites of target proteins, providing insights into the structural determinants of ligand specificity. This approach has opened new avenues for rational drug design and target validation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of Methyl 4-chloro-3-cyano-2-mercaptobenzoate-derived compounds. Recent toxicology studies have identified potential off-target effects, underscoring the need for further structural modifications to enhance selectivity. Nevertheless, the compound's versatility and efficacy in preliminary studies make it a compelling candidate for continued research in drug development and chemical biology.

In conclusion, Methyl 4-chloro-3-cyano-2-mercaptobenzoate (CAS: 1807201-72-4) represents a promising chemical entity with diverse applications in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments in areas such as oncology, inflammation, and neurodegenerative diseases.